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Compound of Interest

Compound Name: Ovral

Cat. No.: B607380 Get Quote

For Immediate Implementation by Laboratory and Research Professionals

The responsible disposal of pharmaceutical products is a critical component of laboratory

safety and environmental stewardship. This document provides essential guidance on the

proper disposal of Ovral™ (norgestrel and ethinyl estradiol), a combination oral contraceptive.

Adherence to these procedures is mandatory to prevent environmental contamination and

ensure the safety of personnel.

Ovral™, a synthetic hormonal contraceptive, contains active pharmaceutical ingredients (APIs)

that can have adverse effects on aquatic ecosystems and wildlife if not disposed of correctly.

The procedures outlined below are aligned with guidelines from the U.S. Food and Drug

Administration (FDA) and the Environmental Protection Agency (EPA).

Recommended Disposal Methods
The primary and most recommended method for disposing of unused or expired Ovral™ is

through a designated drug take-back program. These programs ensure that pharmaceuticals

are disposed of in a secure and environmentally sound manner. If a take-back program is not

accessible, household trash disposal is a secondary option, provided specific precautionary

steps are followed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b607380?utm_src=pdf-interest
https://www.benchchem.com/product/b607380?utm_src=pdf-body
https://www.benchchem.com/product/b607380?utm_src=pdf-body
https://www.benchchem.com/product/b607380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Method Key Features Environmental Protection

Drug Take-Back Programs

Preferred Method. Ensures

permanent and safe disposal

through incineration or other

controlled methods.

High. Prevents the entry of

active pharmaceutical

ingredients into the water

supply and ecosystems.

Mail-Back Programs

Convenient option where

available. Envelopes are

provided for mailing unused

medications to a designated

disposal facility.[1][2]

High. Similar to take-back

programs, this method ensures

controlled and safe disposal.

Household Trash Disposal

Secondary option. Requires

specific steps to render the

medication undesirable and

prevent accidental ingestion or

environmental leakage.[1][2][3]

Moderate. Reduces the risk of

direct contamination but is less

secure than take-back

programs.

Experimental Protocols for Disposal
Protocol 1: Drug Take-Back Program Utilization

Locate a Program: Identify a local drug take-back program. The U.S. Drug Enforcement

Administration (DEA) sponsors National Prescription Drug Take-Back Days and provides a

list of authorized collection sites.[4][5][6] Many pharmacies and law enforcement agencies

also offer year-round collection boxes.[4]

Packaging: Keep the Ovral™ tablets in their original packaging if possible. Personal

information on the packaging should be removed or blacked out to protect privacy.[1][3]

Transport: Transport the medication to the designated collection site.

Deposit: Deposit the medication into the collection receptacle as instructed.

Protocol 2: Household Trash Disposal
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This protocol should only be followed if a drug take-back program is not readily available.[1][2]

[3]

Removal from Packaging: Do not crush the tablets.[2] Remove the Ovral™ tablets from their

original container.

Mixing: Mix the tablets with an unpalatable substance to discourage accidental ingestion by

humans or animals.[1][2][3] Examples of suitable materials include:

Used coffee grounds

Dirt

Cat litter

Containment: Place the mixture into a sealable container, such as a plastic bag or an empty

container with a lid, to prevent the medication from leaking.[1][2][3]

Disposal: Place the sealed container in the household trash.

Packaging Disposal: Before disposing of the empty Ovral™ packaging, scratch out all

personal information to maintain privacy.[1][3]

Important Safety Note: Ovral™ is not on the FDA's "flush list."[7] Do not flush Ovral™ down

the toilet or drain. Flushed medications can contaminate water supplies, as wastewater

treatment facilities are not typically designed to remove such compounds.[8]

Visualizing Disposal and Environmental Pathways
To further clarify the proper disposal procedures and the potential environmental consequences

of improper disposal, the following diagrams are provided.
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Ovral™ Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of Ovral™.
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Caption: Potential environmental pathways of improperly disposed pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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